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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B1206091

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of the
protein kinase inhibitor H-7 dihydrochloride. Designed for researchers, scientists, and drug
development professionals, this guide offers procedural, step-by-step instructions to ensure a
safe laboratory environment and maintain regulatory compliance. Adherence to these protocols
is crucial when handling and disposing of this and other potent chemical compounds.

Key Compound and Safety Data

The following table summarizes essential quantitative data for H-7 dihydrochloride, including its
chemical properties and known biological and toxicological values. This information is critical
for a comprehensive understanding of the compound's characteristics and potential hazards.
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Identifier Value

) 1-(5-Isoquinolinesulfonyl)-2-methylpiperazine
Chemical Name
dihydrochloride

CAS Number 108930-17-2

Molecular Formula C14H17N302S - 2HCI

Molecular Weight 364.29 g/mol

Solubility in Water 20 mg/mL

ICs0 PKA 3.0 uM

ICs0 PKG 5.8 uM

ICs0 PKC 6.0 uM

LDso (H-7 base, mouse, 1V) 61 mg/kg (starved), 94 mg/kg (fed)

Experimental Protocols

The ICso values presented in the table are determined through in vitro kinase activity assays. A
typical protocol for determining the 1Cso of an inhibitor like H-7 involves the following steps:

e Preparation of Reagents: A reaction buffer containing ATP, the substrate peptide for the
specific kinase (PKA, PKG, or PKC), and the respective kinase enzyme is prepared.

e Inhibitor Dilution: A stock solution of H-7 dihydrochloride is serially diluted to create a range
of concentrations.

o Kinase Reaction: The kinase, substrate, and varying concentrations of H-7 are incubated in
the reaction buffer. The reaction is initiated by the addition of ATP.

o Detection of Kinase Activity: The amount of phosphorylated substrate is quantified. This is
often done using a phosphate-specific antibody in an ELISA format or by measuring the
incorporation of radiolabeled phosphate from [y-32P]ATP into the substrate.

o Data Analysis: The percentage of kinase inhibition is plotted against the logarithm of the H-7
concentration. The ICso value is then calculated as the concentration of the inhibitor that
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results in a 50% reduction in kinase activity.

Disposal Workflow

The following diagram outlines the logical workflow for the safe disposal of H-7 dihydrochloride.
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Workflow for the safe disposal of H-7 dihydrochloride.

Step-by-Step Disposal Procedures

All waste containing H-7 dihydrochloride, including the pure compound, solutions, and
contaminated labware, must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)

Before handling H-7 dihydrochloride for any purpose, including disposal, it is imperative to wear
appropriate personal protective equipment. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alab coat

Waste Segregation

At the point of generation, segregate all waste contaminated with H-7 dihydrochloride from
other waste streams. This includes:

» Solid Waste: Unused or expired H-7 dihydrochloride powder, contaminated weighing paper,
pipette tips, gloves, and other disposable labware.

 Liquid Waste: Solutions containing H-7 dihydrochloride, including stock solutions,
experimental solutions, and the first rinse of any container that held the compound.

Waste Containment

o Solid Waste: Place all solid waste into a designated, durable, and sealable hazardous waste
container. The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name: "H-7 dihydrochloride" and its CAS number (108930-17-2).

» Liquid Waste: Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant
container. This container must also be clearly labeled as "Hazardous Waste" with the
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chemical name and CAS number. Keep the container sealed when not in use. Crucially, do
not discharge any waste containing H-7 dihydrochloride into the sewer system.

Storage

Store all hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory. Ensure that incompatible waste types are kept separate to prevent any
adverse chemical reactions.

Decontamination

Decontaminate any surfaces or equipment that have come into contact with H-7
dihydrochloride. A standard procedure involves wiping the surface with a suitable solvent (such
as 70% ethanol) followed by a cleaning agent. All cleaning materials (e.g., wipes, absorbent
pads) must be disposed of as solid hazardous waste.

Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor. Ensure that
all labeling and container requirements are met according to federal, state, and local
regulations.

 To cite this document: BenchChem. [Proper Disposal of Protein Kinase Inhibitor H-7: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1206091#protein-kinase-inhibitor-h-7-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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